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Compound of Interest

Compound Name: 5-Chloro-2,1,3-benzothiadiazole

Cat. No.: B1584262 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 4-Amino-5-chloro-2,1,3-
benzothiadiazole (CAS 30536-19-7)

Introduction
4-Amino-5-chloro-2,1,3-benzothiadiazole, identified by the CAS number 30536-19-7, is a

heterocyclic aromatic amine with significant applications in medicinal and materials chemistry.

[1][2] Its unique electronic properties, stemming from the fusion of a benzene ring with an

electron-deficient thiadiazole moiety, make it a valuable building block in the synthesis of a

range of functional molecules.[3] This technical guide provides a comprehensive overview of

the physical and chemical properties of this compound, tailored for researchers, scientists, and

professionals in drug development.

Molecular Identity and Structure
A clear understanding of the molecular identity is foundational to any chemical investigation. 4-

Amino-5-chloro-2,1,3-benzothiadiazole is systematically named 5-chloro-2,1,3-

benzothiadiazol-4-amine according to IUPAC nomenclature.[2][4] It is also known by several

synonyms, including 4-Amino-5-chloropiazthiole and is recognized as Impurity E of Tizanidine

Hydrochloride in pharmacopeial contexts.[4][5][6]

The molecular formula of the compound is C₆H₄ClN₃S, corresponding to a molecular weight of

approximately 185.63 g/mol .[1][5][7][8]
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Caption: Molecular Structure of 4-Amino-5-chloro-2,1,3-benzothiadiazole

Physicochemical Properties
The physical and chemical characteristics of a compound dictate its behavior in various

systems and are crucial for designing synthetic routes and formulation strategies.

Physical State and Appearance
At ambient conditions, 4-Amino-5-chloro-2,1,3-benzothiadiazole exists as a light yellow to

orange crystalline powder.[1][8][9][10]

Melting and Boiling Points
The melting point of this compound is consistently reported in the range of 87 to 91 °C, with a

specific value of 89 °C frequently cited.[1][8][9][11][12] The boiling point is predicted to be

approximately 316.4 °C at standard atmospheric pressure.[11][12][13]

Solubility
4-Amino-5-chloro-2,1,3-benzothiadiazole is soluble in organic solvents such as methanol and

ethyl acetate.[8][10] Information regarding its solubility in water is not readily available,

suggesting it is likely sparingly soluble in aqueous media, a common characteristic for

compounds with its structural features.

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and confirmation of the identity

of a compound. While detailed spectral data is proprietary to manufacturers, PubChem lists

GC-MS data for this compound.[4] For research and development purposes, it is recommended

to acquire lot-specific Certificates of Analysis which may include NMR, IR, and mass

spectrometry data.[2][7]
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Property Value Source(s)

CAS Number 30536-19-7 [1][2][4][5][7][8][9]

IUPAC Name
5-chloro-2,1,3-benzothiadiazol-

4-amine
[2][4]

Molecular Formula C₆H₄ClN₃S [1][4][5][7][8]

Molecular Weight 185.63 g/mol [1][5][7][8]

Appearance
Light yellow to orange

powder/crystal
[1][8][9][10]

Melting Point 87-91 °C [1][8][9][10]

Boiling Point ~316.4 °C (Predicted) [11][12][13]

Solubility
Soluble in methanol and ethyl

acetate
[8][10]

Reactivity and Applications
The chemical reactivity of 4-Amino-5-chloro-2,1,3-benzothiadiazole is centered around the

amino group and the aromatic ring system, making it a versatile intermediate.

Key Synthetic Intermediate
This compound is a crucial intermediate in the synthesis of various organic molecules.[1][2] Its

most notable application is in the pharmaceutical industry as a key precursor for the production

of Tizanidine, a centrally acting α₂ adrenergic agonist used as a muscle relaxant.[3][10]

4-Amino-5-chloro-
2,1,3-benzothiadiazole

Condensation
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Caption: Synthetic Pathway to Tizanidine
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Beyond pharmaceuticals, it serves as an intermediate in the manufacturing of dyes and

pigments, where the benzothiadiazole core contributes to the color and stability of the final

products.[1] It is also utilized in the synthesis of herbicides and pesticides.[1]

Materials Science and Analytical Chemistry
In the realm of materials science, the unique electronic structure of 4-Amino-5-chloro-2,1,3-
benzothiadiazole makes it a target for incorporation into specialized polymers and coatings to

enhance their properties.[1] Furthermore, its potential for developing fluorescent sensors for

environmental monitoring is an active area of research.[1][3] In analytical chemistry, it can be

employed as a reagent for the detection and quantification of specific analytes.[1]

Safety and Handling
Proper handling of 4-Amino-5-chloro-2,1,3-benzothiadiazole is imperative to ensure

laboratory safety.

Hazard Identification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), this compound is classified as follows:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[11]

Skin Irritation (Category 2), H315: Causes skin irritation.[4][9][14][15]

Eye Irritation (Category 2), H319: Causes serious eye irritation.[4][9][14][15]

Hazardous to the aquatic environment, long-term hazard (Category 2), H411: Toxic to

aquatic life with long lasting effects.[4]

The signal word associated with these hazards is "Warning".[4][9][11]

Recommended Handling Procedures
When working with this compound, the following precautionary measures should be taken:
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Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[11][14][15]

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[11][15]

Hygiene: Wash hands thoroughly after handling.[9][14] Avoid contact with skin and eyes.[11]

Spills: In case of a spill, avoid dust formation.[11] Pick up and arrange disposal without

creating dust.[11]

Storage: Store in a cool, dark, and dry place.[9][16] Some suppliers recommend storage at

2-8 °C.[1]

Conclusion
4-Amino-5-chloro-2,1,3-benzothiadiazole is a compound of significant interest due to its

versatile chemical nature and its role as a key building block in various industries. A thorough

understanding of its physical and chemical properties, as outlined in this guide, is essential for

its safe handling and effective utilization in research, development, and manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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